Cas no 80904-73-0 (6,6'-heptadecane-1,17-diylbis[4-(2-methylpropyl)tetrahydro-2H-pyran-2-one])

• Product name: 6,6'-heptadecane-1,17-diylbis[4-(2-methylpropyl)tetrahydro-2H-pyran-2-one]
• CAS No: 80904-73-0
• MF: C₃₅H₆₄O₄
• MW: 548.880271911621
• CID: 1804334
• PubChem ID: 157705

6,6'-heptadecane-1,17-diylbis[4-(2-methylpropyl)tetrahydro-2H-pyran-2-one] Chemical and Physical Properties

Names and Identifiers

• 6,6'-heptadecane-1,17-diylbis[4-(2-methylpropyl)tetrahydro-2H-pyran-2-one]
• 4-(2-methylpropyl)-6-[17-[4-(2-methylpropyl)-6-oxooxan-2-yl]heptadecyl]oxan-2-one
• 6,6'-(Heptadecane-1,17-diyl)bis[4-(2-methylpropyl)oxan-2-one]
• DTXSID001001629
• 80904-73-0
• 2H-Pyran-2-one, 6,6'-(1,17-heptadecanediyl)bis(tetrahydro-4-(2-methylpropyl)-

• Inchi： InChI=1S/C35H64O4/c1-28(2)22-30-24-32(38-34(36)26-30)20-18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-21-33-25-31(23-29(3)4)27-35(37)39-33/h28-33H,5-27H2,1-4H3
• InChI Key： PICMFZZYCVQFFJ-UHFFFAOYSA-N
• SMILES： CC(C)CC1CC(CCCCCCCCCCCCCCCCCC2CC(CC(C)C)CC(=O)O2)OC(=O)C1

Computed Properties

• Exact Mass: 548.48046052g/mol
• Monoisotopic Mass: 548.48046052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 22
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones